Cas no 31076-39-8 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-)

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- structure
31076-39-8 structure
Product Name:4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
CAS No:31076-39-8
MF:C16H14O7
MW:318.278165340424
CID:312362
PubChem ID:182026
Update Time:2025-04-19

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
    • Cedeodarin
    • 6-Methyldihydroquercetin
    • [ "" ]
    • AKOS040761475
    • FS-9443
    • CS-0023843
    • (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methyl-2,3-dihydrochromen-4-one
    • SCHEMBL17157085
    • Flavanone, 3,3',4',5,7-pentahydroxy-6-methyl-
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)-
    • CHEMBL4471098
    • HY-N3560
    • 31076-39-8
    • 3,5,7,3',4'-Pentahydroxy-6-methylflavanone
    • 6-Methoxytaxifolin
    • SCHEMBL20450287
    • C09770
    • (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
    • DTXSID70953175
    • Q27105583
    • (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydrochromen-4-one
    • CHEBI:2213
    • AC1L9CS8
    • 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-2,3-dihydro-4H-1-benzopyran-4-one
    • (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-6-methoxy-chroman-4-one
    • DA-62172
    • Inchi: 1S/C16H14O7/c1-6-9(18)5-11-12(13(6)20)14(21)15(22)16(23-11)7-2-3-8(17)10(19)4-7/h2-5,15-20,22H,1H3/t15-,16+/m0/s1
    • InChI Key: KPCWWZLBHGSXPW-JKSUJKDBSA-N
    • SMILES: O1C2C=C(C(C)=C(C=2C([C@@H]([C@H]1C1C=CC(=C(C=1)O)O)O)=O)O)O

Computed Properties

  • Exact Mass: 318.07400
  • Monoisotopic Mass: 318.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127A^2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.632
  • Boiling Point: 692.9°C at 760 mmHg
  • Flash Point: 262.6°C
  • Refractive Index: 1.739
  • PSA: 127.45000
  • LogP: 1.49470
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Security Information

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-6-methyl-, (2R,3R)- Pricemore >>

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